Docosane
Docosane
N-docosane is a solid. Insoluble in water. Used in organic synthesis, calibration, and temperature sensing equipment.
Docosane is a straight-chain alkane with 22 carbon atoms. It has a role as a plant metabolite.
Docosane is a natural product found in Vanilla madagascariensis, Magnolia officinalis, and other organisms with data available.
See also: Moringa oleifera leaf oil (part of).
Docosane is a straight-chain alkane with 22 carbon atoms. It has a role as a plant metabolite.
Docosane is a natural product found in Vanilla madagascariensis, Magnolia officinalis, and other organisms with data available.
See also: Moringa oleifera leaf oil (part of).
Brand Name:
Vulcanchem
CAS No.:
629-97-0
VCID:
VC21288666
InChI:
InChI=1S/C22H46/c1-3-5-7-9-11-13-15-17-19-21-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C22H46
Molecular Weight:
310.6 g/mol
Docosane
CAS No.: 629-97-0
Cat. No.: VC21288666
Molecular Formula: C22H46
Molecular Weight: 310.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-docosane is a solid. Insoluble in water. Used in organic synthesis, calibration, and temperature sensing equipment. Docosane is a straight-chain alkane with 22 carbon atoms. It has a role as a plant metabolite. Docosane is a natural product found in Vanilla madagascariensis, Magnolia officinalis, and other organisms with data available. See also: Moringa oleifera leaf oil (part of). |
|---|---|
| CAS No. | 629-97-0 |
| Molecular Formula | C22H46 |
| Molecular Weight | 310.6 g/mol |
| IUPAC Name | docosane |
| Standard InChI | InChI=1S/C22H46/c1-3-5-7-9-11-13-15-17-19-21-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3 |
| Standard InChI Key | HOWGUJZVBDQJKV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 695.5 °F at 760 mmHg (NTP, 1992) 369 °C BP: 230 °C (15 mm Hg) |
| Colorform | Platelets from toluene; crystals from ether Solid Colorless crystals |
| Flash Point | 113 °C (235 °F) - closed cup |
| Melting Point | 111.9 °F (NTP, 1992) 43.8 °C |
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